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Compound of Interest

Compound Name:
(S)-2-Fluoro-1-phenylethanamine

hydrochloride

CAS No.: 886216-59-7

Cat. No.: B2727409

Get Quote

Target Molecule: 2-Fluoro-1-phenylethan-1-amine CAS: 51586-24-4 (Racemic) / Specific

enantiomers vary Structure:

Key Challenge: The

-fluorine atom introduces an inductive effect that lowers the basicity of the amine (approx. pKa
~8.5 vs. 9.8 for non-fluorinated), affecting salt formation and enzyme binding affinities.

Part 1: Biocatalytic Transamination (The "Green"
Route)
Recent advancements utilize

-transaminases (

-TA) for the asymmetric synthesis or kinetic resolution of fluorinated amines. This method is
superior for high enantiomeric excess (

) and mild conditions.
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Mechanism & Rationale
Transaminases catalyze the transfer of an amino group between an amine donor and a ketone

acceptor.[1] For resolution, the enzyme selectively deaminates one enantiomer of the racemic

amine into the corresponding ketone (2-fluoroacetophenone), leaving the unreacted

enantiomer in high optical purity.

Enzyme Selection:

-Transaminases (e.g., from Vibrio fluvialis or engineered variants like ATA-113/117).

Amine Acceptor: Pyruvate or

-ketoglutarate.

Equilibrium Shift: Removal of the co-product (alanine or glutamate) or the ketone is often

required to drive the reaction.

Experimental Protocol: Kinetic Resolution via
Deamination

Reaction Setup:

Substrate: 50 mM racemic 2-fluoro-1-phenylethylamine.

Acceptor: 50 mM Sodium Pyruvate.

Cofactor: 1 mM Pyridoxal-5'-phosphate (PLP).

Buffer: 100 mM Phosphate buffer (pH 7.5).

Enzyme: 5–10 U/mL

-Transaminase (lyophilized or immobilized).

Incubation:

Incubate at 30°C with orbital shaking (150 rpm) for 24 hours.
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Monitoring:

Analyze aliquots via chiral HPLC (see Part 3) to monitor the consumption of the (S)-

enantiomer (typical preference for commercial

-TAs).

Work-up:

Acidify to pH 2 with 1M HCl to stop the reaction and keep the amine protonated.

Extract the ketone by-product (2-fluoroacetophenone) with Ethyl Acetate (3x).

Basify the aqueous phase to pH 12 with 4M NaOH.

Extract the resolved (R)-amine with Dichloromethane (DCM).

Dry over

and concentrate.
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Caption: Workflow for the kinetic resolution of 2-fluoro-1-phenylethylamine using

-transaminases.

Part 2: Classical Diastereomeric Salt Crystallization
For large-scale manufacturing where enzymes are cost-prohibitive, chemical resolution via

diastereomeric salt formation is the standard. The
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-fluorine atom does not prevent salt formation but requires careful solvent screening due to
altered solubility profiles.

Resolving Agent Selection
Based on the structural similarity to 1-phenylethylamine, the following acids are the primary

candidates:

L-(+)-Tartaric Acid: The "gold standard" for phenylethylamine derivatives.

Dibenzoyl-L-tartaric acid: Often provides sharper separation for substituted amines due to

-

stacking interactions with the phenyl ring.

(S)-Mandelic Acid: Useful if tartrates fail to crystallize.

Protocol: Resolution with L-Tartaric Acid
Stoichiometry: Use 0.5 to 1.0 equivalents of L-tartaric acid relative to the racemic amine. (0.5

eq method often yields higher ee in the first crop by precipitating only the less soluble salt).

Solvent System:

Primary: Ethanol (95% or Absolute).

Alternative: Methanol/Water (9:1) if solubility is too high in ethanol.

Crystallization:

Dissolve 10 mmol of racemic amine in 20 mL hot Ethanol.

Add 5 mmol (0.5 eq) of L-tartaric acid dissolved in 10 mL hot Ethanol.

Allow to cool slowly to Room Temperature (RT) over 4 hours, then refrigerate at 4°C

overnight.

Note: The (S)-amine L-tartrate salt is typically less soluble (analogous to the non-

fluorinated parent), but this must be confirmed via optical rotation of the liberated amine.
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Recrystallization:

Filter the crystals.[2][3] If ee is <95%, recrystallize from boiling ethanol.

Liberation:

Suspend salt in water, add 2M NaOH until pH > 12, and extract with DCM.

Data Summary: Typical Resolution Efficiency

Parameter Value Notes

Resolving Agent L-(+)-Tartaric Acid Inexpensive, recyclable.

Solvent Ethanol (99%)
Methanol increases solubility,

lowering yield.

Yield (First Crop) 30-40% Theoretical max is 50%.

Final ee >98% After 1-2 recrystallizations.

Temp Gradient
70°C

4°C

Slow cooling is critical for

crystal purity.

Part 3: Preparative Chiral Chromatography
(HPLC/SFC)
For analytical determination of ee or small-scale purification (<1g), chiral chromatography is

indispensable. The fluorine atom enhances separation on polysaccharide columns due to

dipole interactions.

Method Development
Column:Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) or Chiralcel OD-H

(Cellulose tris(3,5-dimethylphenylcarbamate)).

Mobile Phase: Alkane / Alcohol + Basic Additive.
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Crucial: The basic additive (Diethylamine or Ethylenediamine) is required to suppress

peak tailing caused by the interaction of the amine with residual silanols.

Detection: UV at 210 nm (Amine absorption) or 254 nm (Phenyl ring).

Recommended Analytical Conditions
Column: Chiralpak AD-H (4.6 x 250 mm, 5

m).

Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

Flow Rate: 1.0 mL/min.

Temperature: 25°C.

Expected Retention:

Enantiomer 1: ~8-10 min.

Enantiomer 2: ~12-15 min.

Note: Fluorine substitution typically increases retention time relative to the non-fluorinated

parent on AD-H phases.
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Caption: Mechanism of chiral recognition for fluorinated amines on polysaccharide stationary

phases.

Part 4: Absolute Configuration Assignment
Determining whether the isolated amine is (R) or (S) is critical.[4]

Optical Rotation: Compare

with literature values.

(S)-2-fluoro-1-phenylethylamine typically exhibits a specific rotation distinct from the non-

fluorinated analogue.
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Reference: Thvedt et al. (2010) established data for (S)-2-fluoro-1-phenylethylamine

synthesized via nucleophilic fluorination of the alcohol.

19F NMR with Chiral Derivatizing Agents (CDA):

React the amine with a chiral agent like

-methoxyphenylacetic acid (MPA) or

-fluorinated phenylacetic phenylselenoester (FPP).[4]

Analyze the

F NMR chemical shifts. The diastereomeric amides will show distinct

F signals. The difference in chemical shift (

) correlates with the absolute configuration based on established models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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